5-Aminonaphthalene-2,3-dicarboxylic acid

• CAS No.: 59590-46-4
• Molecular Formula: C12H9NO4
• Molecular Weight: 231.20 g/mol
• IUPAC Name: 5-aminonaphthalene-2,3-dicarboxylic acid
• InChI: InChI=1S/C12H9NO4/c13-10-3-1-2-6-4-8(11(14)15)9(12(16)17)5-7(6)10/h1-5H,13H2,(H,14,15)(H,16,17)
• InChI Key: MFVYWLYVLPQVDP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=CC(=C(C=C2C(=C1)N)C(=O)O)C(=O)O

Description

5-Aminonaphthalene-2,3-dicarboxylic acid is a naphthalene derivative featuring an amino group at position 5 and two carboxylic acid groups at positions 2 and 2. The amino group enhances its ability to act as a multidentate ligand in metal-organic frameworks (MOFs), while the carboxylic acid groups facilitate hydrogen bonding and solubility modulation.

Comparison with Similar Compounds

Structural Features

The following compounds share structural similarities with 5-aminonaphthalene-2,3-dicarboxylic acid, differing in core aromatic systems, substituent positions, or functional groups:

Compound Name	Core Structure	Substituent Positions	Key Functional Groups
5-Aminonaphthalene-2,3-dicarboxylic acid	Naphthalene	2,3 (COOH); 5 (NH₂)	COOH, NH₂
1,3,5-Naphthalenetricarboxylic acid	Naphthalene	1,3,5 (COOH)	COOH
Furan-2,3-dicarboxylic acid	Furan (heterocyclic)	2,3 (COOH)	COOH
6-Chloroquinoxaline-2,3-dicarboxylic acid	Quinoxaline (heterocyclic)	2,3 (COOH); 6 (Cl)	COOH, Cl
5-Methyl-2,3-pyridinedicarboxylic acid	Pyridine (heterocyclic)	2,3 (COOH); 5 (CH₃)	COOH, CH₃
Chlorendic acid (hexachlorobicyclo-5-heptene-2,3-dicarboxylic acid)	Bicycloheptene	2,3 (COOH); 5,6 (Cl)	COOH, Cl

Key Observations :

• Aromatic vs. Heterocyclic Cores: Naphthalene-based compounds (e.g., 1,3,5-naphthalenetricarboxylic acid) exhibit extended π-conjugation compared to heterocyclic analogs like pyridine or quinoxaline derivatives, influencing electronic properties and coordination capabilities .
• Substituent Effects: Electron-withdrawing groups (e.g., Cl in chlorendic acid) enhance acidity and thermal stability, while amino groups (as in the target compound) introduce basicity and nucleophilic reactivity .

Physical and Chemical Properties

Property	5-Aminonaphthalene-2,3-dicarboxylic acid	6-Chloroquinoxaline-2,3-dicarboxylic acid	Furan-2,3-dicarboxylic acid
Melting Point (°C)	Not reported	175 (decomp.)	Not reported
Solubility	Likely polar solvents (e.g., DMSO)	Soluble in alkaline aqueous solutions	Soluble in DMSO
Acidity (pKa)	~2-3 (COOH); ~4-5 (NH₂)	~1.5-2.5 (COOH)	~2-3 (COOH)

Notes:

• The amino group in the target compound increases solubility in polar solvents compared to non-aminated analogs.
• Chlorine substituents (e.g., in chlorendic acid) lower pKa values due to electron-withdrawing effects .